1-(N,N-dibenzyl-N'-butylcarbamimidoyl)-3-phenylurea

• CAS No.: 656836-13-4
• Molecular Formula: C26H30N4O
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 1-(N,N-dibenzyl-N'-butylcarbamimidoyl)-3-phenylurea
• InChI: InChI=1S/C26H30N4O/c1-2-3-19-27-25(29-26(31)28-24-17-11-6-12-18-24)30(20-22-13-7-4-8-14-22)21-23-15-9-5-10-16-23/h4-18H,2-3,19-21H2,1H3,(H2,27,28,29,31)
• InChI Key: QJVWFDAUCPCBIY-UHFFFAOYSA-N
• Canonical SMILES: CCCCN=C(NC(=O)NC1=CC=CC=C1)N(CC2=CC=CC=C2)CC3=CC=CC=C3

Description

1-(N,N-dibenzyl-N'-butylcarbamimidoyl)-3-phenylurea is a synthetic urea derivative characterized by a phenylurea backbone modified with a carbamimidoyl group substituted with N,N-dibenzyl and N'-butyl moieties (Figure 1). This structural configuration distinguishes it from simpler phenylurea analogs, conferring unique steric and electronic properties. The dibenzyl and butyl substituents likely enhance lipophilicity and influence binding interactions in biological or material science applications, though empirical data remain sparse.

Figure 1. Proposed structure of 1-(N,N-dibenzyl-N'-butylcarbamimidoyl)-3-phenylurea.

Comparison with Similar Compounds

Key Observations:

• Substituent Effects : The target compound’s dibenzyl and butyl groups increase steric bulk compared to CPPU’s smaller chloropyridyl group. This may reduce solubility in aqueous systems but enhance membrane permeability in biological applications .
• Biological Activity: CPPU’s chloropyridyl group is critical for its cytokinin activity, which is 10–100 times stronger than purine-based analogs .

Stability and Industrial Relevance

• CPPU : Degrades rapidly under UV light and alkaline conditions, limiting residual effects in crops .
• Target Compound : The dibenzyl and butyl groups may improve stability against hydrolysis, making it suitable for polymer or pharmaceutical synthesis where longevity is critical .